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Compound of Interest

4-Chloropyridine-3-sulfonyl!
Compound Name:
chloride

cat. No.: B1276315

CAS Number: 33263-44-4

This technical guide provides a comprehensive overview of 4-Chloropyridine-3-sulfonyl
chloride, a key intermediate in pharmaceutical synthesis, with a focus on its chemical
properties, synthesis, safety, and applications in drug discovery. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

4-Chloropyridine-3-sulfonyl chloride is a solid, white compound at room temperature.[1] It is
characterized by the following properties:
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Property Value Reference
CAS Number 33263-44-4 [21[3114]
Molecular Formula CsH3CIl2NO2S [2][3]
Molecular Weight 212.05 g/mol [3]
Appearance Solid [2]

Purity >97%

Melting Point 44 °C [3]

Storage Temperature -20°C, under inert atmosphere [2]

Synthesis of 4-Chloropyridine-3-sulfonyl chloride

A detailed experimental protocol for the synthesis of 4-Chloropyridine-3-sulfonyl chloride is

outlined below, based on established patent literature.

Experimental Protocol

Materials:

¢ 4-hydroxypyridine-3-sulphonic acid
e Phosphorus oxychloride (POCIs)

e Phosphorus trichloride (PCls)

e Chlorine (Cl2)

o Ethylene chloride

o Water

Procedure:

e Combine 1137.5 g (6.49 mol) of 4-hydroxy-pyridine-3-sulphonic acid, 3481 g (22.7 mol) of
phosphorus oxychloride, and 2115 g (15.4 mol) of phosphorus trichloride in a suitable
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reaction vessel.

Heat the mixture to reflux with stirring. The temperature should initially rise to approximately
80°C.

Introduce 1092 g (15.4 mol) of chlorine gas into the reaction mixture over a period of about 3
hours. The reaction is exothermic, and the temperature will increase to around 100°C with
the evolution of HCI gas.

Continue refluxing for 24 hours, during which the temperature will rise to about 110°C, and
the mixture will become nearly clear.

After the reaction is complete, distill off 5550 g of phosphorus oxychloride under a water
pump vacuum. The recovered phosphorus oxychloride can be reused.

Cool the residue to approximately 40°C and dissolve it in 5030 g of ethylene chloride.

With external water cooling to maintain a temperature at a maximum of 30°C, cautiously add
2600 ml of water in portions.

Separate the organic and aqueous phases.
Wash the organic phase twice with 2500 ml of water each time.

Distill off the ethylene chloride and dry the resulting product under a vacuum to yield 4-
chloropyridine-3-sulphonic acid chloride.[2]

Synthesis Workflow Diagram
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Synthesis Workflow of 4-Chloropyridine-3-sulfonyl chloride

Reactants

4-hydroxy-pyridine-3-sulphonic acid Phosphorus oxychloride

Phosphorus trichloride Chlorine gas

Reac‘;;ion and Workup

P Mix Reactants and Heat to Reflux

Y

Introduce Chlorine Gas |<&

Y

Continue Reflux for 24h

Y

Distill off Excess POCI3

Y

Dissolve in Ethylene Chloride

Y

Quench with Water

Y

Phase Separation

Y

Wash Organic Phase

Y

Solvent Removal and Drying

4-Chloropyridine-3-sulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis Workflow of 4-Chloropyridine-3-sulfonyl chloride.
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Safety Information

4-Chloropyridine-3-sulfonyl chloride is a hazardous substance and should be handled with
appropriate safety precautions.

Hazard Statement Description
H302 Harmful if swallowed
H314 Causes severe skin burns and eye damage

Precautionary Statements:

P264: Wash skin thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER or doctor.
Rinse mouth.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information.

Applications in Drug Discovery

4-Chloropyridine-3-sulfonyl chloride is a valuable building block in medicinal chemistry,
primarily recognized for its role in the development of thrombin inhibitors.[5] Thrombin is a key
enzyme in the coagulation cascade, and its inhibition is a therapeutic strategy for treating and
preventing thrombotic disorders.

Mechanism of Action: Thrombin Inhibition
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4-Chloropyridine-3-sulfonyl chloride acts as a thrombin inhibitor by binding to the active site
of the enzyme. This binding event prevents the formation of the enzyme-thrombin complex,
thereby blocking the downstream effects of thrombin in the coagulation cascade.[5]

Signaling Pathway Diagramdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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